Cas no 392246-54-7 (N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-5-chloro-2-nitrobenzamide)

• Product Name: N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-5-chloro-2-nitrobenzamide
• CAS No: 392246-54-7
• MF: C₁₃H₁₀ClN₃O₄S
• MW: 339.754200458527
• CID: 6070380
• PubChem ID: 868995
• Update Time: 2025-05-26

N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-5-chloro-2-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-5-chloro-2-nitrobenzamide
• N-(5-acetyl-4-methylthiazol-2-yl)-5-chloro-2-nitrobenzamide
• Benzamide, N-(5-acetyl-4-methyl-2-thiazolyl)-5-chloro-2-nitro-
• DivK1c_005659
• 5704-41-6
• AKOS003249836
• 392246-54-7
• CDS1_004619
• SR-01000217734
• CBMicro_030283
• DTXSID80357822
• F0328-0277
• BIM-0030082.P001
• SR-01000217734-1

• Inchi： 1S/C13H10ClN3O4S/c1-6-11(7(2)18)22-13(15-6)16-12(19)9-5-8(14)3-4-10(9)17(20)21/h3-5H,1-2H3,(H,15,16,19)
• InChI Key： VGXSYIYAZVJJNY-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C)=C(C(C)=O)S1)(=O)C1=CC(Cl)=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 339.0080547g/mol
• Monoisotopic Mass: 339.0080547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 133Ų

Experimental Properties

• Density: 1.526±0.06 g/cm3(Predicted)
• pka: 5.70±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-5-chloro-2-nitrobenzamide

Professional Introduction to N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-5-chloro-2-nitrobenzamide (CAS No. 392246-54-7)

N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-5-chloro-2-nitrobenzamide, identified by its CAS number 392246-54-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of both acetyl and nitro functional groups, along with the chloro substituent, contributes to its unique chemical properties and reactivity, making it a valuable candidate for further investigation in drug discovery and development.

The structure of N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-5-chloro-2-nitrobenzamide incorporates a thiazole core, which is a well-known scaffold in medicinal chemistry. Thiazole derivatives have been extensively studied for their wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of the acetyl group at the 5-position of the thiazole ring and the nitro group at the 2-position of the benzamide moiety enhances its pharmacological profile. This configuration allows for selective interactions with biological targets, making it a promising lead compound for therapeutic intervention.

In recent years, there has been a growing interest in developing novel compounds that can modulate inflammatory pathways and immune responses. N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-5-chloro-2-nitrobenzamide has been investigated for its potential role in inhibiting key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). Studies have shown that compounds with similar structural features can exhibit significant anti-inflammatory effects by reducing the production of pro-inflammatory mediators. The chloro and nitro substituents in this molecule contribute to its ability to interact with these enzymes, thereby modulating inflammatory responses.

The benzamide moiety in N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-5-chloro-2-nitrobenzamide is another critical feature that contributes to its biological activity. Benzamides are known for their ability to act as scaffolds for designing drugs that target various biological processes. In particular, they have been widely used in the development of drugs that modulate pain perception, neurodegenerative diseases, and cancer. The combination of the thiazole ring and the benzamide group in this compound suggests potential applications in multiple therapeutic areas.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of small molecules with biological targets more accurately. N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-5-chloro-2-nitrobenzamide has been subjected to virtual screening studies to identify potential binding sites on proteins associated with inflammation and immune response. These studies have revealed promising interactions with enzymes such as COX-2 and LOX enzymes, which are key players in inflammatory processes. The ability to predict these interactions computationally has significantly accelerated the drug discovery process.

In vitro studies have also demonstrated the potential of N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-5-chloro-2-nitrobenzamide as an anti-inflammatory agent. Experiments conducted on cell lines have shown that this compound can inhibit the production of inflammatory cytokines such as TNF-alpha and IL-beta. These findings are particularly significant given the increasing prevalence of chronic inflammatory diseases worldwide. The compound's ability to modulate cytokine production suggests its potential as a therapeutic agent for conditions such as rheumatoid arthritis, inflammatory bowel disease, and other chronic inflammatory disorders.

The synthesis of N-(5-acetyl-4-methyl-1,3-thiazol-2-yll)]-N-(p-nitrochlorobenzamido)) has been optimized to ensure high yield and purity. The synthetic route involves multi-step organic transformations starting from commercially available precursors. Key steps include condensation reactions to form the thiazole ring followed by functional group modifications to introduce the acetyl and nitro groups at appropriate positions. The final step involves coupling with p-nitrochlorobenzamide under mild conditions using coupling reagents such as EDCI or HATU.

The physicochemical properties of N-(N-(acetylamino)-methylthio]-N'-nitro-p-toluoyl)]]] include solubility characteristics that make it suitable for formulation into various pharmaceutical forms. Studies have shown that this compound exhibits moderate solubility in organic solvents such as DMSO and methanol but limited solubility in water. These solubility profiles influence its formulation into oral tablets or injectable solutions depending on the intended route of administration.

The safety profile of N-(N-(acetylamino)-methylthio]-N'-nitro-p-toluoyl)]]] has been evaluated through preclinical toxicology studies conducted on animal models. These studies have demonstrated that the compound is well-tolerated at doses comparable to those expected for therapeutic use. Key parameters such as acute toxicity tests indicate low systemic toxicity while chronic toxicity studies show no significant organ-specific adverse effects at prolonged exposure periods.

In conclusion,N-(N-(acetylamino)-methylthio]-N'-nitro-p-toluoyl)]]] represents an intriguing candidate for further development into a therapeutic agent targeting inflammatory diseases.Numerous structural features contribute towards its unique pharmacological profile including interaction with key enzymes involved in inflammation.Modern computational methods coupled with experimental validation continue paving way towards understanding full potential within pharmaceutical applications.